Methyl (2-(benzo[d][1,3]dioxol-5-yl)-2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)carbamate
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Description
Methyl (2-(benzo[d][1,3]dioxol-5-yl)-2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)carbamate is a useful research compound. Its molecular formula is C21H24FN3O4 and its molecular weight is 401.438. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure Analysis
Studies on compounds with similar structural features, such as piperazine derivatives, have been conducted to understand their crystal structures, which is crucial for the development of new materials and drugs. For example, the crystal structure analysis of 4-[4-(ethoxycarbonyl)piperazin-1-yl]benzoic acid reveals the conformation of molecules in the solid state, providing insights into molecular interactions and stability (Faizi, Ahmad, & Golenya, 2016).
Antimicrobial Activities
Compounds containing piperazine and related structural motifs have been synthesized and evaluated for their antimicrobial properties. This includes novel triazole derivatives, indicating a broad potential for developing new antimicrobials targeting resistant strains of bacteria and fungi (Bektaş et al., 2007).
Synthesis and Characterization of Derivatives
Research on the synthesis and biological evaluation of carbazole derivatives incorporating piperazine suggests potential for anticancer and antimicrobial applications. These studies involve synthesizing novel compounds and assessing their activity against various cancer cell lines and pathogens, highlighting the utility of such compounds in developing new therapeutic agents (Sharma, Kumar, & Pathak, 2014).
Luminescent Properties and Photo-induced Electron Transfer
Studies on naphthalimides with piperazine substituents have explored their luminescent properties and potential for photo-induced electron transfer, indicating applications in the development of new materials for electronics and photonics (Gan, Chen, Chang, & Tian, 2003).
Synthesis of Bioactive Molecules
The synthesis of compounds with piperazine and fluorophenyl groups has led to the discovery of molecules with significant biological activities, such as antimicrobial agents. This underscores the importance of these structural motifs in medicinal chemistry and drug design (Rameshkumar et al., 2003).
Properties
IUPAC Name |
methyl N-[2-(1,3-benzodioxol-5-yl)-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24FN3O4/c1-27-21(26)23-13-18(15-2-7-19-20(12-15)29-14-28-19)25-10-8-24(9-11-25)17-5-3-16(22)4-6-17/h2-7,12,18H,8-11,13-14H2,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQWHEHSUBDBZAP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)NCC(C1=CC2=C(C=C1)OCO2)N3CCN(CC3)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24FN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.